Cas no 885116-53-0 (2-(trifluoroacetamido)-4H,5H,7H-thieno2,3-cpyran-3-carboxylic acid)

• Product Name: 2-(trifluoroacetamido)-4H,5H,7H-thieno2,3-cpyran-3-carboxylic acid
• CAS No: 885116-53-0
• MF: C₁₀H₈F₃NO₄S
• MW: 295.235032081604
• CID: 6622778
• PubChem ID: 11580206
• Update Time: 2025-07-02

2-(trifluoroacetamido)-4H,5H,7H-thieno2,3-cpyran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(trifluoroacetamido)-4H,5H,7H-thieno2,3-cpyran-3-carboxylic acid

• Inchi： 1S/C10H8F3NO4S/c11-10(12,13)9(17)14-7-6(8(15)16)4-1-2-18-3-5(4)19-7/h1-3H2,(H,14,17)(H,15,16)
• InChI Key： PCHGSIVPIHAVIS-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)O)C2=C1COCC2)NC(C(F)(F)F)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrans

Additional information on 2-(trifluoroacetamido)-4H,5H,7H-thieno2,3-cpyran-3-carboxylic acid

Introduction to 2-(trifluoroacetamido)-4H,5H,7H-thieno2,3-cpyran-3-carboxylic acid (CAS No. 885116-53-0)

2-(trifluoroacetamido)-4H,5H,7H-thieno2,3-cpyran-3-carboxylic acid, identified by its CAS number 885116-53-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound features a fused thienopyranone scaffold, which is a privileged structure in drug discovery due to its ability to interact with biological targets in multiple ways. The presence of a trifluoroacetamido group enhances the compound's metabolic stability and lipophilicity, making it an attractive candidate for further development.

The thieno2,3-cpyran core of this molecule is particularly noteworthy for its structural versatility and potential biological activity. Thienopyrans are known for their role in various pharmacological applications, including antiviral, anti-inflammatory, and anticancer agents. The incorporation of a carboxylic acid moiety at the 3-position further expands the compound's functional possibilities, allowing for derivatization into esters or amides that could modulate its pharmacokinetic properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the trifluoroacetamido group may facilitate interactions with protease enzymes, which are often implicated in disease pathways. This hypothesis is supported by the increasing use of trifluoromethylated compounds in drug design, as the fluorine atoms can improve binding affinity and resistance to enzymatic degradation.

In the context of modern drug development, 2-(trifluoroacetamido)-4H,5H,7H-thieno2,3-cpyran-3-carboxylic acid represents a promising scaffold for exploring novel therapeutic strategies. The combination of its structural features—such as the thienopyranone ring system and the electron-withdrawing trifluoroacetamide—makes it a versatile building block for medicinal chemists. Researchers are particularly interested in its potential as a precursor for kinase inhibitors or other targeted therapies that require precise molecular interactions.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. Key steps include cyclization reactions to form the thienopyranone core, followed by functional group modifications to introduce the trifluoroacetamido and carboxylic acid groups. Advances in green chemistry have also influenced these synthetic routes, with efforts to minimize waste and improve atom economy. Such sustainable practices are increasingly important in pharmaceutical manufacturing to ensure environmental compliance and cost-effectiveness.

From a biological perspective, the thieno2,3-cpyran moiety has been associated with enhanced bioavailability due to its ability to cross cell membranes efficiently. This property is critical for drugs that need to reach intracellular targets. Additionally, the carboxylic acid functionality can participate in hydrogen bonding interactions with biological receptors or enzymes, further modulating activity. Preliminary studies have shown that derivatives of this compound exhibit inhibitory effects on certain enzymes linked to metabolic disorders and cancer progression.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecules often leads to improved pharmacological profiles, including increased potency and selectivity. The trifluoroacetamido group in 2-(trifluoroacetamido)-4H,5H,7H-thieno2,3-cpyran-3-carboxylic acid exemplifies this trend by enhancing both metabolic stability and binding affinity. Such modifications are routinely employed in late-stage drug optimization to address pharmacokinetic challenges.

As research continues to uncover new therapeutic targets and mechanisms of action, compounds like 2-(trifluoroacetamido)-4H,5H,7H-thieno2,3-cpyran-3-carboxylic acid will remain at the forefront of drug discovery efforts. Collaborative initiatives between academic researchers and industry scientists are essential for translating these findings into clinical applications. The integration of high-throughput screening technologies with structure-based drug design has accelerated the process of identifying promising candidates for further development.

The future prospects for this compound are bright, with ongoing investigations exploring its potential in treating neurological disorders and chronic inflammatory conditions. The unique structural features of thieno2,3-cpyran derivatives offer a rich palette for medicinal chemists to explore diverse biological pathways. By leveraging cutting-edge synthetic methodologies and computational tools, researchers aim to develop next-generation therapeutics that address unmet medical needs effectively.